molecular formula C15H21NO4 B8644234 3-Methoxy-2-[3-(4-morpholinyl)propoxy]benzaldehyde

3-Methoxy-2-[3-(4-morpholinyl)propoxy]benzaldehyde

Cat. No. B8644234
M. Wt: 279.33 g/mol
InChI Key: XSFILFZHWJISAC-UHFFFAOYSA-N
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Description

3-Methoxy-2-[3-(4-morpholinyl)propoxy]benzaldehyde is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methoxy-2-[3-(4-morpholinyl)propoxy]benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methoxy-2-[3-(4-morpholinyl)propoxy]benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Methoxy-2-[3-(4-morpholinyl)propoxy]benzaldehyde

Molecular Formula

C15H21NO4

Molecular Weight

279.33 g/mol

IUPAC Name

3-methoxy-2-(3-morpholin-4-ylpropoxy)benzaldehyde

InChI

InChI=1S/C15H21NO4/c1-18-14-5-2-4-13(12-17)15(14)20-9-3-6-16-7-10-19-11-8-16/h2,4-5,12H,3,6-11H2,1H3

InChI Key

XSFILFZHWJISAC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1OCCCN2CCOCC2)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

o-Vanillin (30.4 g), dissolved in 160 ml of dimethylformamide, is treated with 9.6 g of 50% sodium hydride, then with 130 ml of 2 N N-(3-chloropropyl)morpholine in toluene following the procedure described in Example 1A, yielding 42.9 g of the title compound, boiling point 178°-183° C. at 0.2-0.3 mm of Hg.
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30.4 g
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160 mL
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9.6 g
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130 mL
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solvent
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Synthesis routes and methods II

Procedure details

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Synthesis routes and methods III

Procedure details

o-Vanillin (30.4 g), dissolved in 160 ml. of dimethylformamide, is treated with 9.6 g of 50% sodium hydride, then with 130 ml. of 2 N N-(3-chloropropyl)morpholine in toluene following the procedure described in Example 1A, yielding 42.9 g of the title compound, boiling point 178°-183° C. at 0.2-0.3 mm of Hg.
Quantity
30.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
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reactant
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9.6 g
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reactant
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